Cas no 1482960-63-3 ({1-(3,4-dimethylphenyl)methylcyclopropyl}methanol)

• Product Name: {1-(3,4-dimethylphenyl)methylcyclopropyl}methanol
• CAS No: 1482960-63-3
• MF: C₁₃H₁₈O
• MW: 190.281424045563
• CID: 6416512
• PubChem ID: 66024990
• Update Time: 2025-05-24

{1-(3,4-dimethylphenyl)methylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-(3,4-dimethylphenyl)methylcyclopropyl}methanol
• Cyclopropanemethanol, 1-[(3,4-dimethylphenyl)methyl]-
• (1-(3,4-Dimethylbenzyl)cyclopropyl)methanol
• {1-[(3,4-dimethylphenyl)methyl]cyclopropyl}methanol
• 1482960-63-3
• CS-0354895
• AKOS015367349
• EN300-1857415

• Inchi： 1S/C13H18O/c1-10-3-4-12(7-11(10)2)8-13(9-14)5-6-13/h3-4,7,14H,5-6,8-9H2,1-2H3
• InChI Key： PTAZRPYHQVCLFE-UHFFFAOYSA-N
• SMILES： C1(CC2=CC=C(C)C(C)=C2)(CO)CC1

Computed Properties

• Exact Mass: 190.135765193g/mol
• Monoisotopic Mass: 190.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.050±0.06 g/cm3(Predicted)
• Boiling Point: 300.9±11.0 °C(Predicted)
• pka: 15.10±0.10(Predicted)

Additional information on {1-(3,4-dimethylphenyl)methylcyclopropyl}methanol

Comprehensive Overview of {1-(3,4-dimethylphenyl)methylcyclopropyl}methanol (CAS No. 1482960-63-3)

{1-(3,4-dimethylphenyl)methylcyclopropyl}methanol (CAS No. 1482960-63-3) is a specialized organic compound with a unique molecular structure that combines a cyclopropyl ring and a methanol functional group attached to a 3,4-dimethylphenyl moiety. This compound has garnered significant attention in pharmaceutical and material science research due to its potential applications in drug discovery, agrochemicals, and advanced polymer synthesis. The presence of both aromatic and aliphatic components in its structure makes it a versatile intermediate for designing novel bioactive molecules.

In recent years, the demand for cyclopropyl-containing compounds like {1-(3,4-dimethylphenyl)methylcyclopropyl}methanol has surged, driven by their role in modulating pharmacokinetic properties such as metabolic stability and membrane permeability. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors targeting enzymes or receptors involved in inflammatory and oncological pathways. The compound’s lipophilicity and steric effects, attributed to the cyclopropyl ring, are key factors in these applications.

The synthesis of {1-(3,4-dimethylphenyl)methylcyclopropyl}methanol typically involves multi-step organic reactions, including Grignard reactions or reductive amination, to introduce the methanol group while preserving the integrity of the dimethylphenyl and cyclopropyl units. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry are critical for confirming its purity and structural identity. These methods align with the growing emphasis on quality-by-design (QbD) principles in chemical manufacturing.

From an industrial perspective, {1-(3,4-dimethylphenyl)methylcyclopropyl}methanol is often explored for its utility in high-performance polymers and coatings. Its rigid cyclopropyl backbone can enhance thermal stability and mechanical strength in polymeric materials, making it relevant for aerospace and automotive applications. Additionally, its potential as a chiral auxiliary in asymmetric synthesis has sparked interest in the fine chemicals sector, where enantioselective transformations are paramount.

Environmental and regulatory considerations are also pivotal in discussions about this compound. With increasing focus on green chemistry, researchers are investigating solvent-free or catalytic routes to synthesize {1-(3,4-dimethylphenyl)methylcyclopropyl}methanol to minimize waste and energy consumption. Regulatory compliance with REACH and other global chemical frameworks ensures its safe handling and commercialization.

In summary, {1-(3,4-dimethylphenyl)methylcyclopropyl}methanol (CAS No. 1482960-63-3) represents a compelling case study in modern chemical innovation. Its multifaceted applications—from drug development to advanced materials—highlight its importance in both academic and industrial settings. As research continues to uncover new functionalities, this compound is poised to remain a focal point in the evolving landscape of specialty chemicals.